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Compound of Interest

Compound Name: 1,2,4,5-Tetramethylbenzene

Cat. No.: B166113

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,2,4,5-Tetramethylbenzene (Durene). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

I. Chemical Safety and Hazard Information

1,2,4,5-Tetramethylbenzene is a flammable solid that may cause irritation to the eyes, skin,
and respiratory tract.[1] It is also very toxic to aquatic life with long-lasting effects.[2][3]

Quantitative Data Summary

The following tables summarize key quantitative safety and physical property data for 1,2,4,5-
Tetramethylbenzene.

Table 1: Occupational Exposure Limits
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Parameter Value

Organization Notes

TLV-TWA (Inhalable

As Patrticles (Insoluble

) 10 mg/m3 ACGIH or Poorly Soluble)
particles)
[NOS][1]
_ As Particles (Insoluble
TLV-TWA (Respirable
] 3 mg/m3 ACGIH or Poorly Soluble)
particles)
[NOSJ[1]
OSHA PEL Not Listed OSHA [3]
NIOSH REL Not Listed NIOSH [3]
Table 2: Physical and Chemical Properties
Property Value
Appearance White crystalline powder/solid[1][3]
Molecular Formula CioH14
Molecular Weight 134.22 g/mol
Melting Point 78-82°C/172.4-179.6 °F[3]
Boiling Point 196 - 197 °C / 384.8 - 386.6 °F[3]
Flash Point 54 °C [ 129.2 °F[1]

Vapor Pressure

160 mmHg @ 140 °C[3]

Solubility

Insoluble in water

Table 3: Health Hazard Data
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Exposure Route Hazard LD50 (Oral, rat)

May cause respiratory tract
Inhalation irritation. Vapors may cause 6989 mg/kg[1][4]

dizziness or suffocation.[1]

Skin Contact May cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

) May cause irritation of the
Ingestion i )
digestive tract.[1]

Il. Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 1,2,4,5-
Tetramethylbenzene.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][3]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] For brief contact,
a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is
recommended.[1]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For large-scale
or continuous use, wear tight-weave, non-static clothing and non-sparking safety footwear.

[1]

» Respiratory Protection: A NIOSH-approved half-face respirator equipped with an organic
vapor/acid gas cartridge with a dust/mist filter is recommended where the neat chemical is
handled.[5] A full respiratory protection program should meet OSHA's 29 CFR 1910.134 and
ANSI Z88.2 standards.[1]
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lll. Operational Plan: Step-by-Step Handling
Protocol

Workflow for Handling 1,2,4,5-Tetramethylbenzene
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Caption: Workflow for the safe handling of 1,2,4,5-Tetramethylbenzene.
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Detailed Methodology:

e Preparation:
o Work in a well-ventilated area, preferably a chemical fume hood.[1]
o Ensure an eyewash station and safety shower are readily accessible.[1]
o Don all required PPE as specified in Section II.

o Keep away from heat, sparks, open flames, and other sources of ignition.[3] Use spark-
proof tools and explosion-proof equipment.[1]

o Minimize dust generation and accumulation.[1]
e Handling:

o Wash hands thoroughly after handling.[1]

o Avoid contact with eyes, skin, and clothing.[1]

o Keep the container tightly closed when not in use.[1]
o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1]

o Keep containers tightly closed.[3]

IV. Emergency and Disposal Plans

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[1]
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 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid.[1]

Spill Response
e Immediate Actions:
o Remove all sources of ignition.[1]

o Evacuate the area. For a small spill, isolate the area for at least 25 meters (75 feet) in all
directions. For a large spill, consider an initial downwind evacuation for at least 100 meters
(330 feet).[5]

o Ensure adequate ventilation.[1]

o Cleanup Procedure:

[e]

Wear appropriate PPE.

o For small spills of solid material, vacuum or sweep up the material and place it into a
suitable, labeled disposal container.[1] Use a spark-proof tool.[1]

o For spills of the material in solution, use an absorbent paper to pick up all liquid spill
material.[5]

o Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual
disposal.[5]

o Wash all contaminated surfaces with alcohol followed by a strong soap and water solution.

[5]
Disposal Plan

o All waste must be handled in accordance with local, state, and federal regulations.[4]
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» Dispose of this material and its container as hazardous waste.[4]

e Do not allow waste to enter drains or the environment.[4]

o Consult with a licensed professional waste disposal service to dispose of this material.
Recycle wherever possible.[4]

o Empty containers may retain product residue and can be hazardous. Do not cut, drill, grind,
or weld on or near the container.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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